Cas no 1421504-63-3 (3-chloro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-2-methylbenzene-1-sulfonamide)

• Product Name: 3-chloro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-2-methylbenzene-1-sulfonamide
• CAS No: 1421504-63-3
• MF: C₁₅H₁₈ClNO₄S
• MW: 343.82572221756
• CID: 6185589
• PubChem ID: 71804012
• Update Time: 2025-08-04

3-chloro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-2-methylbenzene-1-sulfonamide
• AKOS024556121
• 3-chloro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2-methylbenzenesulfonamide
• F6415-0285
• 3-chloro-N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-2-methylbenzene-1-sulfonamide
• 1421504-63-3

• Inchi： 1S/C15H18ClNO4S/c1-12-14(16)4-3-5-15(12)22(18,19)17(7-9-20-2)10-13-6-8-21-11-13/h3-6,8,11H,7,9-10H2,1-2H3
• InChI Key： YVRLPVYAFGHOGO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)S(N(CCOC)CC1=COC=C1)(=O)=O

Computed Properties

• Exact Mass: 343.0645069g/mol
• Monoisotopic Mass: 343.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-chloro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-2-methylbenzene-1-sulfonamide

3-Chloro-N-(Furan-3-yl)methyl-N-(2-methoxyethyl)-2-methylbenzene-1-sulfonamide (CAS No. 1421504-63-3): An Overview

3-Chloro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-2-methylbenzene-1-sulfonamide (CAS No. 1421504-63-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a chloro substituent, a furan ring, and a sulfonamide functional group. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The sulfonamide moiety in this compound is particularly noteworthy, as it is a common pharmacophore in many drugs, including antibiotics and antidiabetic agents. The presence of the furan ring adds to the compound's structural diversity and may enhance its binding affinity to specific biological targets. Additionally, the chloro substituent and the methoxyethyl group provide further opportunities for modulating the compound's physicochemical properties and biological activity.

In recent years, there has been a growing interest in the development of new sulfonamide derivatives for various therapeutic applications. Research has shown that compounds with similar structural features to 3-chloro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-2-methylbenzene-1-sulfonamide exhibit potent activity against a range of diseases, including cancer, inflammation, and neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that sulfonamide derivatives with furan rings demonstrated significant antiproliferative activity against several cancer cell lines.

The synthesis of 3-chloro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-2-methylbenzene-1-sulfonamide typically involves multi-step reactions, starting from readily available starting materials. The key steps include the formation of the sulfonamide bond, the introduction of the chloro substituent, and the attachment of the furan ring and methoxyethyl group. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yields and purity, facilitating its use in both research and potential clinical applications.

The biological evaluation of 3-chloro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-2-methylbenzene-1-sulfonamide has revealed promising results. In vitro studies have shown that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells. Additionally, it has demonstrated anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. These findings suggest that 3-chloro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-2-methylbenzene-1-sulfonamide may have potential as a lead compound for the development of new therapeutic agents.

To further explore the therapeutic potential of 3-chloro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-2-methylbenzene-1-sulfonamide, several preclinical studies are currently underway. These studies aim to evaluate the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. Preliminary results indicate that the compound has favorable pharmacokinetic properties and low toxicity, making it a promising candidate for further development.

In conclusion, 3-chloro-N-(furan-3-yl)methyl-N-(2-methoxyethyl)-2-methylbenzene-1-sulfonamide (CAS No. 1421504-63-3) is a versatile organic compound with significant potential in medicinal chemistry. Its unique structural features and promising biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound may play a crucial role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.